N-[(3S*,4R*)-4-ethoxytetrahydrofuran-3-yl]-2,6-dihydroxybenzamide

• IUPAC Name: N-[(3S,4R)-4-ethoxyoxolan-3-yl]-2,6-dihydroxybenzamide
• InChI: InChI=1S/C13H17NO5/c1-2-19-11-7-18-6-8(11)14-13(17)12-9(15)4-3-5-10(12)16/h3-5,8,11,15-16H,2,6-7H2,1H3,(H,14,17)/t8-,11-/m0/s1
• InChI Key: NBRXRQQUNHBBLN-KWQFWETISA-N
• Canonical SMILES: CCOC1COCC1NC(=O)C2=C(C=CC=C2O)O
• Isomeric SMILES: CCO[C@H]1COC[C@@H]1NC(=O)C2=C(C=CC=C2O)O
• Molecular Formula: C13H17NO5
• Molecular Weight: 267.28 g/mol

Description

N-[(3S*,4R*)-4-ethoxytetrahydrofuran-3-yl]-2,6-dihydroxybenzamide is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound is a derivative of a naturally occurring compound called resveratrol, which is found in grapes, red wine, and other plants. The synthesis of this compound has been achieved through various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of N-[(3S*,4R*)-4-ethoxytetrahydrofuran-3-yl]-2,6-dihydroxybenzamide involves its ability to activate certain signaling pathways in the body. It has been shown to activate the AMPK signaling pathway, which plays a role in regulating energy metabolism. It also activates the Nrf2 signaling pathway, which is involved in the regulation of antioxidant and anti-inflammatory responses.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. It also has antioxidant properties, which help to protect cells from oxidative damage. Additionally, it has been shown to have anticancer properties by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using N-[(3S*,4R*)-4-ethoxytetrahydrofuran-3-yl]-2,6-dihydroxybenzamide in lab experiments include its ability to activate specific signaling pathways in the body, its anti-inflammatory and antioxidant properties, and its potential therapeutic applications. However, the limitations of using this compound in lab experiments include its cost, its limited availability, and the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research of N-[(3S*,4R*)-4-ethoxytetrahydrofuran-3-yl]-2,6-dihydroxybenzamide. One direction is to further investigate its potential therapeutic applications in the treatment of cardiovascular diseases, neurodegenerative diseases, and metabolic disorders. Another direction is to study its potential side effects and toxicity in humans. Additionally, further research is needed to fully understand its mechanism of action and to optimize its synthesis for large-scale production.

Synthesis Methods

The synthesis of N-[(3S*,4R*)-4-ethoxytetrahydrofuran-3-yl]-2,6-dihydroxybenzamide has been achieved through various methods, including chemical synthesis and enzymatic synthesis. The chemical synthesis involves the reaction of resveratrol with an ethoxytetrahydrofuran-3-ol derivative in the presence of a catalyst. The enzymatic synthesis involves the use of enzymes to catalyze the reaction between resveratrol and an ethoxytetrahydrofuran-3-ol derivative.

Scientific Research Applications

N-[(3S*,4R*)-4-ethoxytetrahydrofuran-3-yl]-2,6-dihydroxybenzamide has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use in the treatment of cardiovascular diseases, neurodegenerative diseases, and metabolic disorders.